Cas no 54304-66-4 (1H-Imidazolium, 1,3-diethyl-, bromide)

1H-Imidazolium, 1,3-diethyl-, bromide structure
54304-66-4 structure
Product Name:1H-Imidazolium, 1,3-diethyl-, bromide
CAS No:54304-66-4
MF:C7H13BrN2
MW:205.095520734787
MDL:MFCD18251308
CID:354927
PubChem ID:10878280
Update Time:2025-04-19

1H-Imidazolium, 1,3-diethyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1,3-diethyl-, bromide
    • 1,3-diethyl-1,2-dihydroimidazol-1-ium,bromide
    • 54304-66-4
    • 1,3-diethylimidazolium bromide
    • SCHEMBL557589
    • 1,3-diethyl-imidazolium-bromide
    • MFCD18251308
    • 1,3-diethylimidazol-1-ium;bromide
    • 1,3-Diethyl-1H-imidazol-3-ium bromide
    • MDL: MFCD18251308
    • Inchi: 1S/C7H13N2.BrH/c1-3-8-5-6-9(4-2)7-8;/h5-7H,3-4H2,1-2H3;1H/q+1;/p-1
    • InChI Key: CIKIMCLALRWQLU-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]1(C=CN(CC)C=1)CC

Computed Properties

  • Exact Mass: 190.9245
  • Monoisotopic Mass: 204.02621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 73
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 8.8Ų

Experimental Properties

  • PSA: 9.14

1H-Imidazolium, 1,3-diethyl-, bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB289803-25 g
1,3-Diethylimidazolium bromide, 98%; .
54304-66-4 98%
25g
€106.40 2022-09-01
abcr
AB289803-50 g
1,3-Diethylimidazolium bromide, 98%; .
54304-66-4 98%
50g
€137.20 2022-09-01
abcr
AB289803-100 g
1,3-Diethylimidazolium bromide, 98%; .
54304-66-4 98%
100 g
€271.50 2023-07-20
abcr
AB289803-250 g
1,3-Diethylimidazolium bromide, 98%; .
54304-66-4 98%
250 g
€502.10 2023-07-20
abcr
AB289803-500 g
1,3-Diethylimidazolium bromide, 98%; .
54304-66-4 98%
500g
€544.60 2022-09-01
abcr
AB289803-100g
1,3-Diethylimidazolium bromide, 98%; .
54304-66-4 98%
100g
€271.50 2025-04-18
abcr
AB289803-250g
1,3-Diethylimidazolium bromide, 98%; .
54304-66-4 98%
250g
€502.10 2025-04-18
abcr
AB289803-1kg
1,3-Diethylimidazolium bromide, 98%; .
54304-66-4 98%
1kg
€1243.00 2025-04-18
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD